Cas no 184024-71-3 (luteophanol A)

• Product Name: luteophanol A
• CAS No: 184024-71-3
• MF: C₆₀H₁₀₂O₂₅S
• MW: 1255.50190114975
• CID: 2053691
• PubChem ID: 11818813
• Update Time: 2025-04-21

luteophanol A Chemical and Physical Properties

Names and Identifiers

• luteophanol A
• DTXSID201045902
• 184024-71-3
• ((6E,10E,22E)-25-(6-(6-(4,5-dihydroxy-6-((3E,8E,10E)-1,6,7,12-tetrahydroxyhexadeca-3,8,10,15-tetraenyl)oxan-2-yl)-1,5,6-trihydroxy-4-methylidenehexyl)-3,4-dihydroxyoxan-2-yl)-8,13,14,16,17,19,24,25-octahydroxy-15,22-dimethylpentacosa-6,10,22-trienyl) hydrogen sulfate
• [(6E,10E,22E)-25-[6-[6-[4,5-dihydroxy-6-[(3E,8E,10E)-1,6,7,12-tetrahydroxyhexadeca-3,8,10,15-tetraenyl]oxan-2-yl]-1,5,6-trihydroxy-4-methylidenehexyl]-3,4-dihydroxyoxan-2-yl]-8,13,14,16,17,19,24,25-octahydroxy-15,22-dimethylpentacosa-6,10,22-trienyl] hydrogen sulfate

• Inchi： 1S/C60H102O25S/c1-5-6-18-38(61)20-11-13-22-41(64)42(65)23-15-16-25-45(68)59-55(76)49(72)34-51(85-59)58(79)52(73)36(3)27-29-43(66)50-33-48(71)57(78)60(84-50)56(77)46(69)31-35(2)26-28-40(63)32-47(70)54(75)37(4)53(74)44(67)24-14-12-21-39(62)19-10-8-7-9-17-30-83-86(80,81)82/h5,10-16,19-20,22,31,37-79H,1,3,6-9,17-18,21,23-30,32-34H2,2,4H3,(H,80,81,82)/b14-12+,16-15+,19-10+,20-11+,22-13+,35-31+
• InChI Key： OGDUJMTVPRACNQ-HDGNACDLSA-N
• SMILES： S(=O)(=O)(O)OCCCCC/C=C/C(C/C=C/CC(C(C(C)C(C(CC(CC/C(/C)=C/C(C(C1C(C(CC(C(CCC(=C)C(C(C2CC(C(C(C(C/C=C/CC(C(/C=C/C=C/C(CCC=C)O)O)O)O)O2)O)O)O)O)O)O1)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 1254.64308991g/mol
• Monoisotopic Mass: 1254.64308991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 86
• Rotatable Bond Count: 43
• Complexity: 2190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 475Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds